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Compound of Interest

Compound Name: 5-Benzyloxy Rosiglitazone-d4

Cat. No.: B587339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Benzyloxy Rosiglitazone-d4 is a stable, isotopically labeled derivative of Rosiglitazone, an

insulin-sensitizing agent from the thiazolidinedione class of drugs. The introduction of

deuterium atoms provides a valuable tool for researchers in various stages of drug

development, particularly in pharmacokinetic and metabolic studies. This technical guide

provides a comprehensive overview of the known physicochemical properties of 5-Benzyloxy
Rosiglitazone-d4, alongside detailed experimental protocols and relevant biological pathway

information.

Core Physicochemical Properties
Quantitative data for 5-Benzyloxy Rosiglitazone-d4 is summarized in the table below. It is

important to note that while some fundamental properties are well-defined, specific

experimental data for properties such as melting point, boiling point, and solubility are not

readily available in published literature. In such cases, predicted values for the non-deuterated

analogue, 5-Benzyloxy Rosiglitazone, are provided for estimation purposes.
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Property Value Source

Chemical Formula C₂₅H₂₁D₄N₃O₄S [1]

Molecular Weight 467.57 g/mol [1]

CAS Number 1794768-28-7 [1]

Appearance Solid (predicted) N/A

Melting Point Not available N/A

Boiling Point
698.8 ± 55.0 °C (Predicted for

non-deuterated analog)
[2]

Density
1.300 ± 0.06 g/cm³ (Predicted

for non-deuterated analog)
[2]

pKa
6.35 ± 0.50 (Predicted for non-

deuterated analog)
[2]

Solubility Not available N/A

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are based on standard pharmaceutical analysis techniques and can be

adapted for 5-Benzyloxy Rosiglitazone-d4.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To determine the purity of 5-Benzyloxy Rosiglitazone-d4 and identify any potential

impurities.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
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Data acquisition and processing software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable buffer)

5-Benzyloxy Rosiglitazone-d4 reference standard

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of

acetonitrile and water with 0.1% formic acid.

Standard Solution Preparation: Accurately weigh and dissolve the 5-Benzyloxy
Rosiglitazone-d4 reference standard in a suitable solvent (e.g., acetonitrile or methanol) to

a known concentration.

Sample Solution Preparation: Prepare the sample solution by dissolving the test article in the

same solvent as the standard.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Injection volume: 10 µL

Column temperature: 30 °C

Detection wavelength: 245 nm (based on the chromophore of the parent compound,

Rosiglitazone)

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.
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Data Processing: Calculate the purity of the sample by comparing the peak area of the main

component to the total peak area of all components.

Mass Spectrometry (MS) for Identity Confirmation
Objective: To confirm the molecular weight and identity of 5-Benzyloxy Rosiglitazone-d4.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Electrospray ionization (ESI) source

Procedure:

Sample Preparation: Prepare a dilute solution of 5-Benzyloxy Rosiglitazone-d4 in a

suitable solvent (e.g., methanol or acetonitrile).

Infusion: Infuse the sample solution directly into the mass spectrometer.

Data Acquisition: Acquire the mass spectrum in positive ion mode.

Analysis: Compare the observed mass-to-charge ratio (m/z) of the molecular ion with the

calculated theoretical mass of the deuterated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
Objective: To confirm the chemical structure and the position of the deuterium labels in 5-
Benzyloxy Rosiglitazone-d4.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)
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5-Benzyloxy Rosiglitazone-d4 sample

Procedure:

Sample Preparation: Dissolve an appropriate amount of the sample in the chosen deuterated

solvent.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra.

Analysis: Analyze the chemical shifts, coupling constants, and integration values to confirm

the structure. The absence of signals in the ¹H NMR spectrum at the positions of deuterium

incorporation will confirm the isotopic labeling.

Biological Context: Rosiglitazone Signaling
Pathways
5-Benzyloxy Rosiglitazone-d4, as a derivative of Rosiglitazone, is expected to interact with

the same biological targets. Rosiglitazone is a potent and selective agonist of the peroxisome

proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a key role in

regulating glucose and lipid metabolism.

PPARγ Signaling Pathway

Rosiglitazone PPARγBinds to RXRHeterodimerizes with PPRE
(PPAR Response Element)

Binds to Target Genes
(e.g., Adiponectin, GLUT4)

Regulates Transcription Metabolic Effects
(↑ Insulin Sensitivity, ↓ Glucose)

Leads to

Click to download full resolution via product page

Caption: Rosiglitazone activation of the PPARγ signaling pathway.

Downstream Effects on Insulin Signaling
Activation of PPARγ by Rosiglitazone leads to downstream effects that enhance insulin

signaling. This includes increased expression of proteins involved in glucose uptake and

metabolism.
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Rosiglitazone
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Caption: Downstream effects of Rosiglitazone on insulin signaling.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the physicochemical characterization of

5-Benzyloxy Rosiglitazone-d4.
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5-Benzyloxy Rosiglitazone-d4 Sample

Purity Assessment (HPLC) Identity Confirmation (MS) Structural Elucidation (NMR) Solubility Determination

Data Analysis & Reporting
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Caption: A typical experimental workflow for physicochemical analysis.

Safety and Handling
As with any chemical substance, 5-Benzyloxy Rosiglitazone-d4 should be handled in a well-

ventilated laboratory environment. Appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to

the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of 5-Benzyloxy Rosiglitazone-d4. While comprehensive experimental data for the deuterated

compound is limited, the information presented here, including detailed protocols and biological

context, serves as a valuable resource for researchers and scientists in the field of drug

development. Further experimental investigation is encouraged to fully characterize this

important research compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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